Cas no 366496-32-4 (2,4,5-Tribromoiodobenzene)

• Product Name: 2,4,5-Tribromoiodobenzene
• CAS No: 366496-32-4
• MF: C₆H₂Br₃I
• MW: 440.696551799774
• CID: 3951415
• PubChem ID: 12023742
• Update Time: 2025-06-08

2,4,5-Tribromoiodobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4-tribromo-5-iodo-
• 1,2,4-Tribromo-5-iodobenzene
• 2,4,5-TRIBROMOIODOBENZENE
• 5-iodo-1,2,4-tribromobenzene
• T72370
• AS-84177
• DB-216663
• 366496-32-4
• T3669
• MFCD18400058
• 836-028-2
• 2,4,5-Tribromoiodobenzene

• MDL： MFCD18400058
• Inchi： 1S/C6H2Br3I/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
• InChI Key： BNXDXWIITANRSS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1Br)Br)Br

Computed Properties

• Exact Mass: 439.67309g/mol
• Monoisotopic Mass: 437.67514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.6

Experimental Properties

• Melting Point: 165.0 to 169.0 deg-C
• Solubility: Hexanes

2,4,5-Tribromoiodobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4,5-Tribromoiodobenzene

Introduction to 2,4,5-Tribromoiodobenzene (CAS No. 366496-32-4)

2,4,5-Tribromoiodobenzene (CAS No. 366496-32-4) is a multifaceted compound with significant applications in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes three bromine atoms and one iodine atom substituted on a benzene ring. The specific arrangement of these halogen atoms imparts distinct chemical properties that make it a valuable reagent in various synthetic processes.

The synthesis of 2,4,5-Tribromoiodobenzene typically involves multi-step reactions, often starting from simpler aromatic compounds and progressing through halogenation steps. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste production. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel catalytic method using a palladium complex that significantly improved the yield and selectivity of the bromination and iodination steps.

In the realm of materials science, 2,4,5-Tribromoiodobenzene has found applications in the development of advanced functional materials. Its high reactivity and stability make it an excellent precursor for the synthesis of polymers with unique electronic and optical properties. Researchers at the University of California, Berkeley, have utilized this compound to create conductive polymers that show promise in organic electronics and photovoltaic devices. The ability to fine-tune the electronic properties of these materials through controlled substitution patterns is a key advantage of using 2,4,5-Tribromoiodobenzene.

In pharmaceutical research, 2,4,5-Tribromoiodobenzene has been explored as a potential intermediate in the synthesis of novel drugs. Its halogenated structure provides a platform for further functionalization, enabling the creation of compounds with diverse biological activities. A recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of new antiviral agents. The researchers demonstrated that derivatives of 2,4,5-Tribromoiodobenzene exhibited potent inhibitory effects against several RNA viruses, including influenza and coronaviruses.

The physical properties of 2,4,5-Tribromoiodobenzene, such as its melting point and solubility characteristics, are also important considerations for its practical applications. It is generally insoluble in water but shows good solubility in organic solvents like dichloromethane and acetone. These properties facilitate its use in solution-based synthetic processes and material fabrication techniques.

Safety and handling guidelines for 2,4,5-Tribromoiodobenzene are essential for ensuring laboratory safety. While it is not classified as a hazardous substance under current regulations, it is recommended to handle it with appropriate personal protective equipment (PPE) due to its potential irritant properties. Proper storage conditions should be maintained to prevent degradation and ensure its stability over time.

In conclusion, 2,4,5-Tribromoiodobenzene (CAS No. 366496-32-4) is a versatile compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical structure and properties make it an invaluable tool for scientists working in these fields. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in modern scientific endeavors.